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Compound of Interest

Compound Name: Rescalure

Cat. No.: B1610670 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the factors affecting the efficacy of Rescalure
in field experiments.

Frequently Asked Questions (FAQs)
Q1: What is Rescalure and how does it work?

Rescalure is a synthetic insect pheromone that is identical to the sex pheromone produced by

the female California red scale (Aonidiella aurantii). It functions through a non-toxic mode of

action known as mating disruption. By releasing a high concentration of the synthetic

pheromone into the field, the ability of male insects to locate females for mating is significantly

impaired, leading to a reduction in the pest population[1].

Q2: What are the primary mechanisms of mating disruption?

Mating disruption operates through several mechanisms, which can include:

Camouflage: The high concentration of synthetic pheromone in the environment masks the

natural pheromone plumes released by females, making it difficult for males to locate

them[2].

False Trail Following: Males may follow the "trails" of the synthetic pheromone released from

the dispensers, wasting time and energy that would otherwise be spent locating actual
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females[2][3].

Sensory Imbalance: Insect pheromones are often composed of multiple chemical

components in specific ratios. Mating disruption formulations can alter these ratios, leading

to a reduced response from the male insects.

Q3: Is Rescalure toxic or does it leave residues on crops?

Rescalure is considered to have low toxicity. Because it is a volatile compound released from

dispensers, it is unlikely to leave detectable residues on fruit or foliage.

Troubleshooting Guide
This guide addresses common issues that may arise during field trials with Rescalure,

presented in a question-and-answer format.

Q1: I am not seeing a significant reduction in male moth captures in my pheromone traps. What

could be the issue?

Several factors could contribute to higher-than-expected trap captures:

High Pest Pressure: Mating disruption is most effective at low to moderate pest population

densities[4]. In areas with very high initial pest populations, the chances of males finding

females by random encounter increase, reducing the efficacy of the disruption.

Small or Isolated Treatment Area: In small orchards (less than 10 acres) or fields adjacent to

untreated, infested areas, mated females can immigrate into the treated plot, leading to

continued pest presence[3].

Improper Dispenser Placement or Density: Dispensers should be placed high in the canopy

where female moths are typically found[4]. An insufficient number of dispensers per acre can

result in an inadequate concentration of pheromone in the air to cause disruption.

Incorrect Timing of Application: For optimal results, dispensers should be deployed before

the first male flight of the season.

Q2: My trap captures are low, but I am still observing significant crop damage. Why is this

happening?
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Low trap captures are a good indicator of mating disruption, but crop damage can still occur

due to:

Immigration of Mated Females: As mentioned previously, mated females from neighboring

untreated areas can fly into the treated plot and lay eggs, leading to larval damage[3].

Pre-existing Larval Population: If the initial pest population was high, there may have been a

substantial number of larvae already present on the crop before the mating disruption took

full effect.

Edge Effects: The borders of the treated area are more susceptible to the influx of mated

females. Consider applying a higher density of dispensers or a border spray in these

areas[3].

Q3: How do environmental conditions affect the efficacy of Rescalure?

Weather can play a significant role in the effectiveness of pheromone-based mating disruption:

Wind: High winds can disperse the pheromone too quickly, reducing its concentration in the

target area. The tree canopy can act as a windbreak, helping to maintain the pheromone

concentration[2].

Temperature: Temperature influences the release rate of the pheromone from the

dispensers. Higher temperatures generally lead to a faster release rate.

Q4: The efficacy of my mating disruption program seems to be declining towards the end of the

season. What is the cause?

The longevity of the pheromone release from the dispensers is finite. If the field season is long,

the pheromone release rate may decrease to a level that is no longer effective for mating

disruption. It is crucial to use dispensers that are rated to last for the entire duration of the

target pest's flight season.

Quantitative Data Summary
The following table summarizes the efficacy of Rescalure (CheckMate® CRS) in reducing

California red scale infestations from field trials.
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Efficacy Metric Average Reduction (%)

Cumulative Male Flight Trap Catches 90%

Twig and Leaf Infestations 75% - 95%

Highly Scale-Infested Fruit 75%

Experimental Protocols
1. Experimental Design Considerations

Plot Size: Field trials for mating disruption should be conducted in large plots, ideally greater

than 10 acres, to minimize the impact of mated female immigration from surrounding

areas[3].

Replication: Due to the large plot sizes required, traditional replicated trial designs can be

challenging. It is recommended to conduct trials over multiple seasons and in various

locations to gather robust data.

Controls: An untreated control plot is essential to measure the baseline pest population and

crop damage. This control plot should be sufficiently separated from the treated plots to

avoid contamination from the pheromone.

Statistical Analysis: The experimental design should be robust enough to allow for valid

statistical analysis of the collected data. This includes considering randomization and

replication to minimize the probability of results being due to chance.

2. Dispenser Application

Timing: Dispensers should be deployed before the anticipated first flight of the target male

insects.

Density: The number of dispensers per unit area is a critical factor. Follow the manufacturer's

recommendations for the specific product and target pest. For CheckMate® CRS, a typical

rate is 180 dispensers per acre.
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Placement: Dispensers should be placed in the upper third of the tree canopy, where female

moths are most active[4]. Ensure dispensers are securely attached to a sturdy branch and

not obstructed by dense foliage.

3. Monitoring and Data Collection

Pheromone Traps: Deploy pheromone-baited traps in both the treated and untreated control

plots to monitor male flight activity. Trap catches should be recorded weekly. A significant

reduction (e.g., >90%) in trap captures in the treated plot compared to the control is an

indicator of successful mating disruption[2].

Larval Sampling: Regularly inspect leaves, twigs, and fruit for the presence of larvae and

signs of damage. This provides a direct measure of the impact on the damaging life stage of

the pest.

Fruit Damage Assessment: At the end of the season, assess a random sample of fruit from

both treated and control plots for infestation levels. This is a key metric for evaluating the

overall success of the mating disruption program.
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Caption: Generalized insect pheromone signal transduction pathway.

Experimental Workflow for Rescalure Efficacy Trial
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Caption: Workflow for a Rescalure field efficacy trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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